2-amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one

• IUPAC Name: 2-amino-6,7-dihydro-5H-1,3-benzothiazol-4-one
• InChI: InChI=1S/C7H8N2OS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3H2,(H2,8,9)
• InChI Key: AYSCUQOLIIAARX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)N=C(S2)N
• Molecular Formula: C7H8N2OS
• Molecular Weight: 168.22 g/mol
• CAS RN: 36234-66-9

Description

2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of a diverse range of heterocyclic analogues. They have promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents.

Synthesis Analysis

2-Aminothiazoles are often produced by the condensation of thiourea and an alpha-halo ketone. In an adaptation of the Robinson-Gabriel synthesis, a 2-acylamino-ketone reacts with phosphorus pentasulfide.

Molecular Structure Analysis

The molecular structure of 2-aminothiazoles features a thiazole core. It can also be considered a cyclic isothiourea.

Chemical Reactions Analysis

2-Aminothiazoles serve as a reactant or a reaction intermediate for affording various fused heterocycles since NH2 and endocyclic N functions of 2-aminothiazole are suitable to assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold.

Physical And Chemical Properties Analysis

2-Aminothiazoles are light yellow crystals with a molar mass of 100.14 g/mol. They have a melting point of 86 to 89 °C and a boiling point of 117 °C (at 20 hPa). They are soluble in water, alcohols, and diethyl ether.

Scientific Research Applications

1. Detection of Primary Aromatic Amines

• Application Summary: This compound is used in the creation of a highly sensitive and selective luminescent probe to detect primary aromatic amines (PAAs), which are persistent and highly toxic organic pollutants.
• Methods of Application: The compound is introduced into a 2D framework to construct fluorescent ultrathin covalent triazine framework (F-CTF) nanosheets. These nanosheets have high stability, high porosity, and high fluorescence performance, making them ideal for sensing electron-rich PAA molecules.
• Results: The F-CTF-3 nanosheet shows high sensitivity and selectivity for PAA detection by fluorescence quenching, among various amines. It exhibits unprecedented low detection limits of 11.7 and 1.47 nM toward phenylamine (PA) and p-phenylenediamine (PDA), respectively.

2. Inhibition of Quorum Sensing in Gram-Negative Bacteria

• Application Summary: The compound is used in the design of novel quorum sensing inhibitors. Quorum sensing is a bacterial cell–cell communication mechanism that bacteria use to respond to external factors and coordinate host toxic behaviors such as biofilm formation and virulence production.
• Methods of Application: A library of fifteen benzo[d]thiazole/quinoline-2-thiol bearing 2-oxo-2-substituted-phenylethan-1-yl compounds was designed, synthesized, and evaluated.
• Results: Compounds 3, 6, and 7 showed promising quorum-sensing inhibitors with IC50 of 115.2 μg mL−1, 182.2 μg mL−1, and 45.5 μg mL−1, respectively.

3. Cytotoxicity Against Breast Cancer Cell Lines

• Application Summary: The compound is used in the synthesis of 2-amino-4,6-diphenylnicotinonitriles (APNs), which have shown cytotoxicity against breast cancer cell lines.
• Methods of Application: The APNs were synthesized and their cytotoxicity against breast cancer cell lines was evaluated.
• Results: Compound 3 demonstrates exceptional cytotoxicity, surpassing the potency of Doxorubicin.

Future Directions

The future directions of research into 2-aminothiazoles are likely to continue exploring their medicinal properties and potential applications in treating various diseases. Their versatile and synthetically accessible scaffolds make them fascinating for multiple applications in both synthetic organic chemistry and biological fields.

Citations

Discovery of orally available retinoic acid receptor-related orphan receptor γ-t/dihydroorotate dehydrogenase dual inhibitors for the treatment of refractory inflammatory …

JA Chen, H Ma, Z Liu, J Tian, S Lu… - Journal of Medicinal …, 2021 - ACS Publications

Inflammatory bowel disease (IBD) is a multifactorial autoimmune disease, representing a major clinical challenge. Herein, a strategy of dual-targeting approach employing retinoic acid …

Number of citations: 4 pubs.acs.org